Cas no 1351616-29-9 (N-(1,2-oxazol-3-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide)

• Product Name: N-(1,2-oxazol-3-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide
• CAS No: 1351616-29-9
• MF: C₁₄H₁₂F₃N₃O₄
• MW: 343.25799369812
• CID: 6309351
• PubChem ID: 56764238
• Update Time: 2025-05-20

N-(1,2-oxazol-3-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide
• F5857-3673
• 1351616-29-9
• N'-(1,2-oxazol-3-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)oxamide
• AKOS024524106
• N1-(isoxazol-3-yl)-N2-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)oxalamide
• VU0525239-1

• Inchi： 1S/C14H12F3N3O4/c15-14(16,17)13(23,9-4-2-1-3-5-9)8-18-11(21)12(22)19-10-6-7-24-20-10/h1-7,23H,8H2,(H,18,21)(H,19,20,22)
• InChI Key： BHOUIGZZCVYAQZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CNC(C(NC1C=CON=1)=O)=O)O)(F)F

Computed Properties

• Exact Mass: 343.07799036g/mol
• Monoisotopic Mass: 343.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(1,2-oxazol-3-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide

Introduction to N-(1,2-Oxazol-3-Yl)-N'-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Ethanediaamide

N-(1,2-Oxazol-3-Yl)-N'-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Ethanediaamide, also known by its CAS registry number CAS No. 1351616-29-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an oxazole ring and a trifluorophenyl group. The presence of these functional groups makes it a valuable molecule for research and development in the fields of drug discovery and material science.

The synthesis of this compound involves a series of carefully designed reactions to ensure the formation of the desired oxazole ring and the trifluorophenyl substituent. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles.

One of the most promising applications of N-(1,2-Oxazol-3-Yl)-N'-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Ethanediaamide is in the development of new drug candidates. The oxazole ring is known for its ability to enhance the pharmacokinetic properties of molecules, such as bioavailability and stability. Additionally, the trifluorophenyl group contributes to the molecule's lipophilicity, which is crucial for targeting specific biological pathways.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules with therapeutic applications. For instance, researchers have explored its use in constructing bioactive compounds that target enzymes involved in neurodegenerative diseases. The ability to modify the substituents on the oxazole ring and the trifluorophenyl group provides a high degree of flexibility in designing molecules with desired biological activities.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. The unique electronic properties of the oxazole ring and the trifluorophenyl group make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and stability under various conditions.

The study of N-(1,2-Oxazol-3-Yl)-N'-(3,3,3-Trifluoro-2-Hydroxy-2-Phenylpropyl)Ethanediaamide has also contributed to our understanding of supramolecular chemistry. Its ability to form hydrogen bonds and other non-covalent interactions makes it a valuable model system for studying self-assembling structures. This knowledge is essential for designing materials with tailored properties for applications ranging from sensors to catalysts.

From an environmental perspective, researchers have been exploring the biodegradability and ecological impact of this compound. Understanding its fate in different environments is crucial for ensuring that its use does not pose risks to ecosystems or human health. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation; however, further research is needed to fully characterize its environmental behavior.

In conclusion, N-(1,2-Oxazol-3-Yl)-N'-(3,3,3-Trifluoro-2-Hydroxy-2Phenylpropylethanediaamide, with its unique structure and versatile functional groups represented by CAS No. 1351616–CAS No 1351616– has emerged as a valuable compound with diverse applications across multiple scientific disciplines. Its role as an intermediate in drug discovery and materials science highlights its importance in advancing both fundamental research and industrial applications.